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Compound of Interest

Compound Name: KD 5170

Cat. No.: B1663023

Disclaimer: No specific Safety Data Sheet (SDS) with detailed disposal procedures for KD
5170 was found in the public domain. The following guidance is based on the available
chemical properties and general best practices for laboratory chemical waste disposal. It is
imperative to consult with your institution's Environmental Health and Safety (EHS) department
and a licensed hazardous waste disposal company for specific instructions.

KD 5170 is a potent, non-selective histone deacetylase (HDAC) inhibitor used in research.[1]
As an antiproliferative agent that can induce oxidative stress and DNA damage, it should be
handled with care throughout its lifecycle, including disposal.[1] This document provides a
summary of its known properties and a general framework for its safe disposal.

Chemical and Physical Properties of KD 5170
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Property Value Source
CAS Number 940943-37-3 [11[2]
Molecular Formula C20H25N305S2 [11[2][3]
Molecular Weight 451.6 g/mol [11[2]
Form Solid [1]
Purity >95% - >96% [11[3][4]
Solubility Soluble in DMSO to 100 mM [1]

Store at -20°C under
desiccating conditions.[1]
Storage Stock solutions can be stored [1][5]
at -80°C for up to 6 months or
-20°C for up to 1 month.[5]

Proper Disposal Procedures for KD 5170

Given that KD 5170 is a biologically active chemical compound, it must be treated as
hazardous waste. Do not dispose of KD 5170 down the drain or in regular trash.

Step-by-Step Disposal Guidance:

o Consult Institutional and Local Regulations: Before proceeding, review your organization's
chemical hygiene plan and consult with your EHS department. All chemical waste disposal
must comply with local, state, and federal regulations.

e Personal Protective Equipment (PPE): Always wear appropriate PPE when handling KD
5170 waste, including safety glasses, chemical-resistant gloves, and a lab coat.

e \Waste Collection:

o Collect waste KD 5170 (pure solid, contaminated solutions, or contaminated materials) in
a dedicated, properly labeled, and compatible hazardous waste container.
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o The container must be clearly marked with the words "Hazardous Waste" and the full
chemical name: "KD 5170".

o Keep the waste container securely closed except when adding waste.

o Waste Segregation:

o Do not mix KD 5170 waste with other chemical waste streams unless explicitly permitted
by your EHS department.

o Keep solid waste separate from liquid waste.

o Contaminated sharps (needles, razor blades) should be disposed of in a designated
sharps container.

e Decontamination of Labware:

o Reusable labware that has come into contact with KD 5170 should be decontaminated. A
common procedure involves rinsing with a suitable solvent (such as ethanol or
isopropanol) to remove the compound, followed by washing with soap and water.

o The initial solvent rinse should be collected as hazardous waste.
e Disposal of Empty Containers:

o Empty containers that held KD 5170 should be managed as hazardous waste and not be
rinsed out, as per guidelines for P-listed waste containers, unless otherwise directed by
your EHS professional. Deface the label on the empty container.

o Arrange for Professional Disposal:

o Contact your institution's EHS department or a certified environmental waste disposal
company to arrange for the pickup and proper disposal of the KD 5170 waste. Provide
them with as much information as possible about the waste, including its composition and
volume.

Disposal Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1663023?utm_src=pdf-body
https://www.benchchem.com/product/b1663023?utm_src=pdf-body
https://www.benchchem.com/product/b1663023?utm_src=pdf-body
https://www.benchchem.com/product/b1663023?utm_src=pdf-body
https://www.benchchem.com/product/b1663023?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation & Collection

Start: KD 5170 Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Compatible Hazardous Waste Container

Collect Waste in a Labeled,

;

Segregate Solid, Liquid, and
Sharps Waste Streams

Handlingv& Storage

Store Securely in a Designated
Hazardous Waste Accumulation Area

:

Decontaminate Labware;
Collect Rinsate as Hazardous Waste

o

/

Final Disposal

Contact Institutional EHS or
Licensed Waste Disposal Company

:

Provide Waste Information
(Chemical Name, Quantity)

:

Arrange for Professional
Waste Pickup

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of KD 5170 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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